Cas no 2870673-85-9 (1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-4-methyl-4-piperidineacetic acid)

• Product Name: 1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-4-methyl-4-piperidineacetic acid
• CAS No: 2870673-85-9
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 6074523
• Update Time: 2025-07-27

1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-4-methyl-4-piperidineacetic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-4-methyl-4-piperidineacetic acid

• Inchi： 1S/C23H25NO4/c1-23(14-21(25)26)10-12-24(13-11-23)22(27)28-15-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,20H,10-15H2,1H3,(H,25,26)
• InChI Key： XKIJGRXMILOGNS-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCC(C)(CC(O)=O)CC1

Experimental Properties

• Density: 1.223±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 571.3±23.0 °C(Predicted)
• pka: 4.66±0.10(Predicted)

Additional information on 1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-4-methyl-4-piperidineacetic acid

Professional Introduction to 1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-4-methyl-4-piperidineacetic Acid (CAS No. 2870673-85-9)

1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-4-methyl-4-piperidineacetic acid, identified by its CAS number 2870673-85-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study and development. The structural features of this molecule, particularly the presence of a fluorenylmethoxy carbonyl group and a piperidine ring, contribute to its unique chemical properties and potential therapeutic applications.

The fluorenylmethoxy carbonyl moiety is a key functional group in this compound, which not only influences its reactivity but also enhances its solubility and stability. This feature makes it an attractive candidate for further chemical modifications and derivatization, enabling the synthesis of more complex and biologically active derivatives. The piperidine ring, on the other hand, is well-known for its role in drug design due to its ability to mimic the natural L-proline residue found in many proteins. This structural motif is often incorporated into drug molecules to improve pharmacokinetic properties such as solubility and metabolic stability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The compound 1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-4-methyl-4-piperidineacetic acid has emerged as a promising lead compound in this context. Its unique structural features have led to investigations into its potential as an intermediate in the synthesis of bioactive molecules. Specifically, researchers have been exploring its utility in the development of kinase inhibitors, which are crucial in the treatment of cancers and inflammatory diseases.

One of the most intriguing aspects of this compound is its potential application in the field of proteasome inhibition. Proteasomes are large protein complexes that play a critical role in cellular protein turnover by degrading ubiquitinated proteins. Inhibitors of proteasome activity have shown significant promise in the treatment of certain types of cancer, particularly multiple myeloma and mantle cell lymphoma. The fluorenylmethoxy carbonyl group in 1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-4-methyl-4-piperidineacetic acid suggests that it may be capable of interacting with proteasome subunits, thereby modulating their activity. Preliminary studies have indeed shown that derivatives of this compound exhibit inhibitory effects on proteasome activity, making them valuable candidates for further development.

Another area where this compound has shown promise is in the development of drugs targeting neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The piperidine ring is known to enhance blood-brain barrier penetration, which is crucial for drugs intended to treat central nervous system disorders. Additionally, the fluorenylmethoxy carbonyl group can serve as a site for further functionalization, allowing chemists to design molecules with enhanced binding affinity to specific targets involved in these diseases. Recent studies have indicated that certain derivatives of this compound can modulate neurotransmitter release and reduce amyloid-beta aggregation, key pathological features associated with Alzheimer's disease.

The synthesis of 1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-4-methyl-4-piperidineacetic acid involves multi-step organic reactions that showcase the expertise of modern synthetic chemistry techniques. The introduction of the fluorenylmethoxy carbonyl group requires precise control over reaction conditions to ensure high yield and purity. Advanced catalytic methods and protecting group strategies are often employed to achieve this goal. Similarly, the installation of the piperidine ring necessitates careful consideration of reaction pathways to minimize side products and maximize desired outcomes.

In conclusion, 1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-4-methyl-4-piperidineacetic acid (CAS No. 2870673-85-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile intermediate for the synthesis of biologically active molecules with potential applications in treating various diseases. The ongoing research into this compound underscores its importance as a lead structure in drug discovery efforts aimed at addressing unmet medical needs.